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  4. (E)-[2-(4-Fluorophenyl)-1-(3-morpholin-4-ium-4-ylpropyl)-4,5-dioxopyrrolidin-3-ylidene]-(4-prop-2-enoxyphenyl)methanolate
(E)-[2-(4-Fluorophenyl)-1-(3-morpholin-4-ium-4-ylpropyl)-4,5-dioxopyrrolidin-3-ylidene]-(4-prop-2-enoxyphenyl)methanolate (E)-[2-(4-Fluorophenyl)-1-(3-morpholin-4-ium-4-ylpropyl)-4,5-dioxopyrrolidin-3-ylidene]-(4-prop-2-enoxyphenyl)methanolate
Brand Name: Vulcanchem
CAS No.: 613220-01-2
VCID: VC0385021
InChI: InChI=1S/C27H29FN2O5/c1-2-16-35-22-10-6-20(7-11-22)25(31)23-24(19-4-8-21(28)9-5-19)30(27(33)26(23)32)13-3-12-29-14-17-34-18-15-29/h2,4-11,24,31H,1,3,12-18H2/b25-23+
SMILES: C=CCOC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CCCN3CCOCC3)C4=CC=C(C=C4)F)O
Molecular Formula: C27H29FN2O5
Molecular Weight: 480.5g/mol

(E)-[2-(4-Fluorophenyl)-1-(3-morpholin-4-ium-4-ylpropyl)-4,5-dioxopyrrolidin-3-ylidene]-(4-prop-2-enoxyphenyl)methanolate

CAS No.: 613220-01-2

Main Products

VCID: VC0385021

Molecular Formula: C27H29FN2O5

Molecular Weight: 480.5g/mol

(E)-[2-(4-Fluorophenyl)-1-(3-morpholin-4-ium-4-ylpropyl)-4,5-dioxopyrrolidin-3-ylidene]-(4-prop-2-enoxyphenyl)methanolate - 613220-01-2

CAS No. 613220-01-2
Product Name (E)-[2-(4-Fluorophenyl)-1-(3-morpholin-4-ium-4-ylpropyl)-4,5-dioxopyrrolidin-3-ylidene]-(4-prop-2-enoxyphenyl)methanolate
Molecular Formula C27H29FN2O5
Molecular Weight 480.5g/mol
IUPAC Name (4E)-5-(4-fluorophenyl)-4-[hydroxy-(4-prop-2-enoxyphenyl)methylidene]-1-(3-morpholin-4-ylpropyl)pyrrolidine-2,3-dione
Standard InChI InChI=1S/C27H29FN2O5/c1-2-16-35-22-10-6-20(7-11-22)25(31)23-24(19-4-8-21(28)9-5-19)30(27(33)26(23)32)13-3-12-29-14-17-34-18-15-29/h2,4-11,24,31H,1,3,12-18H2/b25-23+
Standard InChIKey BJAJVTTZEPNNJO-WJTDDFOZSA-N
Isomeric SMILES C=CCOC1=CC=C(C=C1)/C(=C\2/C(N(C(=O)C2=O)CCC[NH+]3CCOCC3)C4=CC=C(C=C4)F)/[O-]
SMILES C=CCOC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CCCN3CCOCC3)C4=CC=C(C=C4)F)O
Canonical SMILES C=CCOC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CCC[NH+]3CCOCC3)C4=CC=C(C=C4)F)[O-]
PubChem Compound 5927805
Last Modified Nov 11 2021
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